3-Iodo-4-methyl-1H-indazole
Overview
Description
“3-Iodo-4-methyl-1H-indazole” is a chemical compound with the CAS Number: 885522-63-4 . It has a molecular weight of 258.06 . The IUPAC name for this compound is this compound . It is typically stored at ambient temperature and is a solid in its physical form .
Synthesis Analysis
The synthesis of indazoles, including 1H-indazole, has been a subject of research for many years . Strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H7IN2/c1-5-3-2-4-6-7(5)8(9)11-10-6/h2-4H,1H3,(H,10,11) . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Chemical Reactions Analysis
Indazoles can undergo a variety of chemical reactions. For instance, 1,3-Dipolar cycloaddition reactions between α-substituted α-diazomethylphosphonates and arynes can provide 3-alkyl/aryl-1H-indazoles . Other reactions include Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones , Ag-catalyzed nitration–annulation with tert-butyl nitrite , and iodine-mediated intramolecular aryl and sp3 C–H amination .
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a predicted boiling point of 368.6±22.0 °C and a predicted density of 1.933±0.06 g/cm3 . It should be stored in a dark place, under an inert atmosphere, at 2-8°C .
Scientific Research Applications
Click Chemistry and Drug Discovery
Click chemistry, particularly the copper-(I)-catalyzed 1,2,3-triazole formation, is a modular approach that uses practical and reliable chemical transformations. This methodology, which involves azides and terminal acetylenes, has found extensive applications in drug discovery, ranging from lead finding and target-templated in situ chemistry to proteomics and DNA research. The triazole products, derived from these reactions, exhibit significant biological activity, including interactions with biological targets through hydrogen bonding and dipole interactions, underscoring the utility of 3-Iodo-4-methyl-1H-indazole derivatives in medicinal chemistry (Kolb & Sharpless, 2003).
Supramolecular Chemistry
The study of 1,2,3-triazoles extends beyond click chemistry to supramolecular interactions, highlighting the unique combination of facile accessibility and diverse supramolecular applications. These compounds, including derivatives of this compound, are pivotal in supramolecular and coordination chemistry due to their versatile coordination modes and the ability to engage in complexation through hydrogen and halogen bonding. This facilitates applications in ion-pair recognition, catalysis, and photochemistry, expanding the role of these compounds far beyond their initial use in click chemistry (Schulze & Schubert, 2014).
Corrosion Inhibition
Research into heterocyclic diazoles, including indazole derivatives, has demonstrated their effectiveness as corrosion inhibitors for metals in acidic conditions. These compounds, through structural and electronic parameters, show potential for protective applications in various industries, underscoring the importance of this compound derivatives in materials science (Babić-Samardžija et al., 2005).
Antimicrobial Activity
The creation of 1,2,3-triazole derivatives through click chemistry has been explored for antimicrobial applications, particularly against Mycobacterium tuberculosis. These derivatives, including modifications of this compound, have shown significant activity, indicating the potential for developing new therapeutic agents to treat mycobacterial infections (Boechat et al., 2011).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements associated with it include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include P280 (wear protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Future Directions
The synthesis of indazoles, including “3-Iodo-4-methyl-1H-indazole”, continues to be a subject of research due to their wide range of medicinal applications . Future directions may include the development of more efficient synthesis methods, exploration of new reactions, and investigation of their biological activities .
Mechanism of Action
Target of Action
Indazole derivatives, which include 3-iodo-4-methyl-1h-indazole, have been found to exhibit a broad range of biological activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in cellular signaling and regulation .
Mode of Action
For instance, some indazole derivatives have been found to inhibit enzymes, disrupt cellular signaling pathways, or modulate the activity of receptors . The specific interactions between this compound and its targets would depend on the chemical structure of the compound and the nature of the target.
Biochemical Pathways
Given the broad range of biological activities exhibited by indazole derivatives, it is likely that this compound could affect multiple pathways . These could potentially include pathways involved in inflammation, cancer, and other diseases, depending on the specific targets of the compound.
Pharmacokinetics
The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of functional groups that could facilitate or hinder its absorption and distribution .
Result of Action
Given the broad range of biological activities exhibited by indazole derivatives, it is likely that the compound could have multiple effects at the molecular and cellular level . These could potentially include the inhibition of enzyme activity, disruption of cellular signaling pathways, modulation of receptor activity, and other effects depending on the specific targets of the compound.
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. These could include the pH and temperature of the environment, the presence of other compounds that could interact with this compound, and the specific characteristics of the biological system in which the compound is acting .
Properties
IUPAC Name |
3-iodo-4-methyl-2H-indazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2/c1-5-3-2-4-6-7(5)8(9)11-10-6/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXSVQQMMVAVJNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NNC(=C12)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646518 | |
Record name | 3-Iodo-4-methyl-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50646518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885522-63-4 | |
Record name | 3-Iodo-4-methyl-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50646518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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